Cas no 1260770-32-8 (methyl 2-(4-cyanopyridin-3-yl)acetate)

• Product Name: methyl 2-(4-cyanopyridin-3-yl)acetate
• CAS No: 1260770-32-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD15526651
• CID: 5237787
• Update Time: 2025-05-21

methyl 2-(4-cyanopyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid, 4-cyano-, methyl ester
• methyl 2-(4-cyanopyridin-3-yl)acetate

• MDL： MFCD15526651
• Inchi： 1S/C9H8N2O2/c1-13-9(12)4-8-6-11-3-2-7(8)5-10/h2-3,6H,4H2,1H3
• InChI Key： YTNKPPMSBXLIGP-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1CC(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on methyl 2-(4-cyanopyridin-3-yl)acetate

Methyl 2-(4-Cyanopyridin-3-yl)Acetate: A Comprehensive Overview

Methyl 2-(4-cyanopyridin-3-yl)acetate, also known by its CAS number 1260770-32-8, is a versatile organic compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to methyl 2-(4-cyanopyridin-3-yl)acetate.

The molecular structure of methyl 2-(4-cyanopyridin-3-yl)acetate consists of a pyridine ring substituted with a cyano group at the 4-position and an acetate group at the 3-position. The acetate group introduces ester functionality, which can be further modified to create derivatives with diverse chemical properties. This structural diversity makes it an attractive building block in organic synthesis. Recent studies have highlighted its potential as a precursor for constructing bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the key areas of research on methyl 2-(4-cyanopyridin-3-yl)acetate involves its role in medicinal chemistry. Scientists have explored its ability to inhibit enzymes associated with inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Experimental data suggest that this compound exhibits moderate inhibitory effects on these enzymes, making it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been investigated in cancer research, where it has shown potential in inducing apoptosis in certain cancer cell lines.

The synthesis of methyl 2-(4-cyanopyridin-3-yl)acetate typically involves multi-step organic reactions. A common approach includes the alkylation of pyridine derivatives followed by esterification. Researchers have optimized these methods to enhance yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates. These advancements have made the compound more accessible for large-scale production and subsequent studies.

In terms of physical properties, methyl 2-(4-cyanopyridin-3-yl)acetate is a crystalline solid with a melting point of approximately 115°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been evaluated, showing minimal degradation under normal storage conditions. These properties make it suitable for use in both laboratory settings and industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 2-(4-cyanopyridin-3-yl)acetate. Density functional theory (DFT) calculations have revealed that the cyano group plays a critical role in stabilizing the molecule's electronic configuration, enhancing its reactivity towards nucleophilic substitutions. This understanding has guided the design of novel derivatives with improved pharmacokinetic profiles.

Looking ahead, methyl 2-(4-cyanopyridin-3-yl)acetate holds immense potential in several emerging fields. Its application as an intermediate in pharmaceutical synthesis continues to expand, with ongoing research focusing on its role in developing treatments for chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its use in materials science is being explored for applications in organic electronics and sensors.

In conclusion, methyl 2-(4-cyanopyridin-3-yl)acetate (CAS No. 1260770-32-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, coupled with recent research breakthroughs, position it as a valuable tool in advancing modern chemistry and medicine.